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Compound of Interest

Compound Name: Europium;chloride

CAS No.: 37346-48-8

Cat. No.: B15927364

Get Quote

The following tables summarize the key thermochemical data for anhydrous Europium (II)

chloride and Europium (III) chloride. This data is crucial for understanding the stability,

reactivity, and energy changes associated with these compounds.

Table 1: Thermochemical Properties of Europium (II)
Chloride (EuCl₂) at 298.15 K
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Property Value Units

Molar Mass 222.87[1] g/mol

Standard Molar Enthalpy of

Formation (ΔfH°)
-812[1] kJ/mol

Standard Molar Entropy (S°) 170[1] J/(mol·K)

Molar Heat Capacity (Cp) 76[1] J/(mol·K)

Enthalpy of Fusion (ΔfusH) 18.7 (at 1125 K)[2][3] kJ/mol

Enthalpy of Vaporization

(ΔvapH)
246[1] kJ/mol

Enthalpy of Phase Transition 11.5 (at 1014 K)[2][3] kJ/mol

Melting Point ~731-852 °C

Boiling Point ~2060-2190 °C

Table 2: Thermochemical Properties of Europium (III)
Chloride (EuCl₃) at 298.15 K

Property Value Units

Molar Mass 258.32[4][5][6] g/mol

Standard Molar Enthalpy of

Formation (ΔfH°)
-939[7] kJ/mol

Standard Molar Entropy (S°) 127[7] J/(mol·K)

Melting Point
~623-632 (decomposes)[4][5]

[8]
°C

Note on EuCl₃ Melting Point: There are discrepancies in the literature regarding the melting

point of EuCl₃, with some sources reporting decomposition at around 623-632°C[4][5][7][8],

while others indicate a melting point of 850°C.[6][9]
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The hexahydrated form, EuCl₃·6H₂O, is a white crystalline solid with a molar mass of 366.41

g/mol .[4][8][9][10] Upon heating, it does not simply lose water to form the anhydrous chloride

but instead may form an oxychloride.[10]

Experimental Protocols
The determination of the thermochemical data presented above relies on precise experimental

techniques. Below are summaries of the key methodologies cited in the literature.

Synthesis of Anhydrous Europium Chlorides
Anhydrous EuCl₃: A common and reliable method for preparing anhydrous EuCl₃ is the

"ammonium chloride route".[10][11] This process involves heating either europium oxide

(Eu₂O₃) or hydrated europium chloride (EuCl₃·6H₂O) with ammonium chloride to

approximately 230°C.[10] This forms an intermediate, (NH₄)₂[EuCl₅], which then thermally

decomposes to yield anhydrous EuCl₃.[10] Alternatively, anhydrous EuCl₃ can be

synthesized by heating the hydrated form with an excess of thionyl chloride.[4]

Anhydrous EuCl₂: Europium (II) chloride is typically produced through the reduction of

Europium (III) chloride.[10] This is achieved by heating anhydrous EuCl₃ in a stream of

hydrogen gas.[1][12]

Calorimetry
Differential Scanning Calorimetry (DSC): This is a primary technique used for measuring the

heat capacity and enthalpies of phase transitions. For EuCl₃, DSC has been employed to

measure its heat capacity from 300 K up to its melting temperature.[13][14] For EuCl₂, DSC

was used to determine the temperature and enthalpy of both its phase transition and fusion,

as well as to measure its heat capacity over a temperature range of 306 K to 1085 K.[2][3]

The heat capacity of solid EuCl₂ in the temperature range of 306-900 K can be described by

the linear equation: C_p_ = (68.27 + 0.0255 T/K) J mol⁻¹K⁻¹.[3]

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the experimental determination of

thermochemical data for a solid compound like Europium chloride.
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Caption: Workflow for determining thermochemical properties.
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Gibbs Free Energy
The Gibbs free energy (G) is a fundamental thermodynamic potential that can be used to

determine the spontaneity of a process. The change in Gibbs free energy (ΔG) for a reaction at

a given temperature (T) can be calculated from the changes in enthalpy (ΔH) and entropy (ΔS)

using the following equation:

ΔG° = ΔH° - TΔS°[15][16]

A negative value for ΔG° indicates that a reaction is thermodynamically favorable under

standard conditions.[16] For instance, the Gibbs free energy changes for the reduction of EuCl₃

to EuCl₂ have been studied to understand the equilibrium of this reaction at different

temperatures.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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